Ethyl 4-((1-methoxy-2-methyl-1-oxopropan-2-yl)amino)piperidine-1-carboxylate
Description
“Ethyl 4-((1-methoxy-2-methyl-1-oxopropan-2-yl)amino)piperidine-1-carboxylate” is a chemical compound with the CAS Number: 879614-69-4. It has a molecular weight of 272.34 and its IUPAC name is ethyl 4- [ (2-methoxy-1,1-dimethyl-2-oxoethyl)amino]-1-piperidinecarboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H24N2O4/c1-5-19-12(17)15-8-6-10(7-9-15)14-13(2,3)11(16)18-4/h10,14H,5-9H2,1-4H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight (272.34) and its IUPAC name (ethyl 4- [ (2-methoxy-1,1-dimethyl-2-oxoethyl)amino]-1-piperidinecarboxylate) . Unfortunately, other specific properties like melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Latent Curing Agent for Epoxy Resins
Ethyl 4-((1-methoxy-2-methyl-1-oxopropan-2-yl)amino)piperidine-1-carboxylate: and its derivatives have been investigated as latent curing agents for epoxy resins. Specifically, researchers have synthesized 1-substituted EMI derivatives, including N-acetyl EMI (NAEMI) , N-benzoyl EMI (NBEMI) , and N-benzenesulfonyl EMI (NBSEMI) . These derivatives enhance the storage stability of epoxy systems at room temperature, making them suitable for one-pot curing processes. Differential scanning calorimetry (DSC) studies reveal efficient curing behavior, with activation energies ranging from 71 to 86 kJ/mol. Additionally, viscosity data demonstrates extended storage life for epoxy resins containing these derivatives .
Metal–Organic Gels (MOGs)
While not directly related to the compound itself, the broader field of metal–organic gels (MOGs) has gained attention. Researchers explore MOGs for applications in drug delivery, catalysis, and sensing. Although not explicitly studied for this specific compound, understanding MOG materials and their properties can provide insights into potential applications .
properties
IUPAC Name |
ethyl 4-[(1-methoxy-2-methyl-1-oxopropan-2-yl)amino]piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O4/c1-5-19-12(17)15-8-6-10(7-9-15)14-13(2,3)11(16)18-4/h10,14H,5-9H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZXNESSOEHBZKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NC(C)(C)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-((1-methoxy-2-methyl-1-oxopropan-2-yl)amino)piperidine-1-carboxylate | |
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